Cas no 885957-46-0 (2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine)

2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine is a chemically synthesized amidine derivative featuring a diethoxyphenyl substituent. This compound is of interest in medicinal and organic chemistry due to its potential as an intermediate in the synthesis of bioactive molecules. The presence of the N-hydroxyacetamidine group enhances its reactivity, making it suitable for further functionalization or as a chelating agent. Its diethoxy substitution pattern may influence solubility and electronic properties, which can be advantageous in drug design or coordination chemistry. The compound's structural features suggest utility in developing enzyme inhibitors or metal-binding ligands. Proper handling and storage are recommended due to its reactive functional groups.
2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine structure
885957-46-0 structure
Product Name:2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine
CAS No:885957-46-0
MF:C12H18N2O3
MW:238.282923221588
MDL:MFCD08692551
CID:711970
PubChem ID:4225505
Update Time:2025-05-28

2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Diethoxyphenyl)-N-hydroxyacetimidamide
    • 2-(3,4-DIETHOXY-PHENYL)-N-HYDROXY-ACETAMIDINE
    • 2-(3,4-diethoxyphenyl)-N'-hydroxyethanimidamide
    • BENZENEETHANIMIDAMIDE,3,4-DIETHOXY-N-HYDROXY
    • Benzeneethanimidamide,3,4-diethoxy-N-hydroxy-
    • (Z)-2-(3,4-diethoxyphenyl)-N'-hydroxyacetimidamide
    • DTXSID10401009
    • (Z)-2-(3,4-diethoxyphenyl)-N'-hydroxyethanimidamide
    • 885957-46-0
    • MFCD08692551
    • 2-(3,4-DIETHOXYPHENYL)-N-HYDROXYETHANIMIDAMIDE
    • 2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine
    • MDL： MFCD08692551
    • Inchi： 1S/C12H18N2O3/c1-3-16-10-6-5-9(8-12(13)14-15)7-11(10)17-4-2/h5-7,15H,3-4,8H2,1-2H3,(H2,13,14)
    • InChI Key： WVNDURNMSJZWHD-UHFFFAOYSA-N
    • SMILES： O(CC)C1=C(C=CC(=C1)CC(=NO)N)OCC

Computed Properties

  • Exact Mass: 238.13200
  • Monoisotopic Mass: 238.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.1Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 416°C at 760 mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.524
  • PSA: 77.07000
  • LogP: 2.47320

2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine Customs Data

  • HS CODE：2925290090
  • Customs Data：

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-(3,4-Diethoxyphenyl)-N-hydroxyacetamidine Pricemore >>

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